6'-chloro-1-(2,4-dimethoxybenzoyl)-1'-methyl-1'H-spiro[piperidine-4,2'-quinazolin]-4'(3'H)-one

• IUPAC Name: 6-chloro-1'-(2,4-dimethoxybenzoyl)-1-methylspiro[3H-quinazoline-2,4'-piperidine]-4-one
• InChI: InChI=1S/C22H24ClN3O4/c1-25-18-7-4-14(23)12-17(18)20(27)24-22(25)8-10-26(11-9-22)21(28)16-6-5-15(29-2)13-19(16)30-3/h4-7,12-13H,8-11H2,1-3H3,(H,24,27)
• InChI Key: XPCHXPXAVMCGJE-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)Cl)C(=O)NC13CCN(CC3)C(=O)C4=C(C=C(C=C4)OC)OC
• Molecular Formula: C22H24ClN3O4
• Molecular Weight: 429.9 g/mol

Description

6'-chloro-1-(2,4-dimethoxybenzoyl)-1'-methyl-1'H-spiro[piperidine-4,2'-quinazolin]-4'(3'H)-one is a useful research compound. Its molecular formula is C22H24ClN3O4 and its molecular weight is 429.9. The purity is usually 95%.
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Scientific Research Applications

Alkylation Agents in Synthetic Chemistry

Spiro[oxirane-2,4′-piperidines], closely related structures, have been synthesized and shown to act as alkylating agents, enabling the introduction of specific moieties onto heteroaromatic compounds, including 4(3H)-quinazolone. This application underscores their utility in the synthesis of complex organic molecules (Fishman & Cruickshank, 1968).

Synthesis of Novel Piperidine Derivatives

Research has explored the cyclization reactions of tetrahydropyridine derivatives with halogens to synthesize novel spiro[piperidine-4,4'(3'H)-quinazolin]-2'(1'H)-one derivatives, demonstrating a method to create structurally diverse compounds that could have various biological activities (Takai, Obase, & Teranishi, 1988).

NOP and Sigma Ligand Evaluation

Some spiro[piperidine-4,2'(1'H)-quinazolin]-4'(3'H)-ones have been synthesized and evaluated as ligands for the nociceptin receptor, with certain compounds showing partial agonistic activity and others pure antagonistic properties. This highlights their potential in developing new therapeutic agents (Mustazza et al., 2006). Similarly, spiro-joined benzofuran, isobenzofuran, and benzopyran piperidines related to the compound have been investigated for their high affinity and selectivity towards sigma 2 binding sites, indicating potential for developing sigma receptor ligands (Moltzen, Perregaard, & Meier, 1995).

Antihypertensive Agents

Piperidine derivatives with a quinazoline ring system have been prepared and tested for antihypertensive activity, showing promise as potential antihypertensive agents. This suggests that structurally similar compounds could also have potential applications in treating hypertension (Takai et al., 1986).